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Compound of Interest

Compound Name: Trilostane-d3

Cat. No.: B12378141

Get Quote

In-Depth Technical Guide to Trilostane-d3
This technical guide provides a comprehensive overview of Trilostane-d3, a deuterated analog

of the steroidogenesis inhibitor Trilostane. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, mechanism

of action, and applications in experimental settings.

Core Compound Details
Trilostane-d3 is a synthetic steroid analog where three hydrogen atoms have been replaced

by deuterium. This isotopic labeling makes it a valuable tool in analytical chemistry, particularly

in mass spectrometry-based quantification of Trilostane.

Quantitative Data Summary
The key chemical identifiers for Trilostane-d3 and its non-deuterated counterpart, Trilostane,

are summarized below for direct comparison.
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Identifier Trilostane-d3 Trilostane

CAS Number 2026644-48-2[1] 13647-35-3[1]

Molecular Formula C₂₀H₂₄D₃NO₃[1] C₂₀H₂₇NO₃[1]

Molecular Weight 332.46 g/mol [1] 329.43 g/mol

Mechanism of Action: Inhibition of Steroidogenesis
Trilostane functions as a competitive and reversible inhibitor of the 3β-hydroxysteroid

dehydrogenase (3β-HSD) enzyme system. This enzyme is a critical component in the

biosynthesis of most steroid hormones. By blocking 3β-HSD, Trilostane effectively halts the

conversion of Δ⁵-3β-hydroxysteroids into Δ⁴-3-ketosteroids. This inhibition disrupts the

production of a wide range of hormones, including glucocorticoids (like cortisol),

mineralocorticoids (like aldosterone), and sex hormones (like testosterone and estrogen).

The primary therapeutic application of Trilostane, in both human and veterinary medicine, is in

the management of conditions characterized by excessive adrenal steroid production, such as

Cushing's syndrome (hyperadrenocorticism). By reducing the synthesis of cortisol, Trilostane

helps to alleviate the clinical signs associated with this condition.

Steroidogenesis Inhibition Pathway
The following diagram illustrates the key steps in the steroidogenesis pathway that are inhibited

by Trilostane.
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Inhibition of 3β-HSD by Trilostane in the steroidogenesis pathway.

Experimental Protocols and Applications
Due to its isotopic labeling, Trilostane-d3 is an ideal internal standard for the quantification of

Trilostane in biological matrices using liquid chromatography-mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard is considered the gold standard in

quantitative bioanalysis as it can compensate for variations in sample preparation, injection

volume, and matrix effects, thereby improving the accuracy and precision of the measurement.

General Experimental Workflow for Quantification of
Trilostane using Trilostane-d3
Below is a typical workflow for the analysis of Trilostane in a biological sample, such as plasma

or serum, using Trilostane-d3 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12378141/docs?utm_src=pdf-body-img#trilostane-d3-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12378141/docs?utm_src=pdf-body#trilostane-d3-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12378141/docs?utm_src=pdf-body#trilostane-d3-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12378141/docs?utm_src=pdf-body#trilostane-d3-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Biological Sample Collection
(e.g., Plasma, Serum)

2. Spiking with Trilostane-d3
(Internal Standard)

3. Protein Precipitation &
Liquid-Liquid or Solid-Phase Extraction

4. Evaporation and Reconstitution
in Mobile Phase

5. Injection into LC-MS/MS System

6. Chromatographic Separation
(e.g., C18 column)

7. Mass Spectrometric Detection
(MRM mode)

8. Peak Integration for Trilostane
and Trilostane-d3

9. Calculation of Peak Area Ratio
(Trilostane / Trilostane-d3)

10. Quantification using a
Calibration Curve
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Typical workflow for the quantification of Trilostane using Trilostane-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12378141/docs?utm_src=pdf-body-img#trilostane-d3-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12378141/docs?utm_src=pdf-body#trilostane-d3-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodologies
1. Sample Preparation:

Spiking: A known concentration of Trilostane-d3 is added to the biological sample.

Extraction: Proteins are typically precipitated using a solvent like methanol or acetonitrile.

The supernatant containing Trilostane and Trilostane-d3 is then further purified using liquid-

liquid extraction (e.g., with methyl tert-butyl ether) or solid-phase extraction (SPE).

Reconstitution: The purified extract is dried under a stream of nitrogen and reconstituted in a

solvent compatible with the LC mobile phase.

2. LC-MS/MS Analysis:

Chromatography: The reconstituted sample is injected into a high-performance liquid

chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Chromatographic separation is typically achieved on a reverse-phase column (e.g., C18). A

gradient elution with a mobile phase consisting of water and an organic solvent (e.g.,

acetonitrile or methanol), often with additives like formic acid or ammonium formate, is

commonly used.

Mass Spectrometry: The eluent from the LC system is introduced into a tandem mass

spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode,

where specific precursor-to-product ion transitions for both Trilostane and Trilostane-d3 are

monitored. This provides high selectivity and sensitivity.

3. Data Analysis:

Calibration Curve: A calibration curve is generated by analyzing a series of standards

containing known concentrations of Trilostane and a fixed concentration of Trilostane-d3.

Quantification: The peak area ratio of Trilostane to Trilostane-d3 in the unknown sample is

calculated and used to determine the concentration of Trilostane by interpolating from the

calibration curve.
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This technical guide provides a foundational understanding of Trilostane-d3, its properties,

and its critical role in the accurate quantification of Trilostane. For specific applications, further

method development and validation are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [Trilostane-d3 CAS number and molecular formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378141/docs#trilostane-d3-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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